Cas no 54888-53-8 (O-phenethyl-n-acetylaniline)

O-phenethyl-n-acetylaniline structure
O-phenethyl-n-acetylaniline structure
Product Name:O-phenethyl-n-acetylaniline
CAS No:54888-53-8
MF:C16H17NO
MW:239.312284231186
CID:2188403
Update Time:2025-03-25

O-phenethyl-n-acetylaniline Chemical and Physical Properties

Names and Identifiers

    • O-phenethyl-n-acetylaniline
    • N-[2-(2-phenylethyl)phenyl]acetamide
    • 2-acetamidobibenzyl
    • Acetamide, N-[2-(2-phenylethyl)phenyl]-
    • Inchi: 1S/C16H17NO/c1-13(18)17-16-10-6-5-9-15(16)12-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,17,18)
    • InChI Key: ODEMKYUNDIHCTJ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1CCC1=CC=CC=C1)(=O)C

Computed Properties

  • Exact Mass: 239.131
  • Monoisotopic Mass: 239.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.107±0.06 g/cm3(Predicted)
  • Melting Point: 98 °C
  • Boiling Point: 408.2±24.0 °C(Predicted)
  • pka: 15.07±0.70(Predicted)
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